Cas no 1903430-05-6 (trans-4,4-difluorocyclopentane-1,2-diol)

trans-4,4-difluorocyclopentane-1,2-diol structure
1903430-05-6 structure
Product Name:trans-4,4-difluorocyclopentane-1,2-diol
CAS No:1903430-05-6
MF:C5H8F2O2
MW:138.112628936768
MDL:MFCD26516107
CID:4787097
PubChem ID:72218529
Update Time:2026-02-27

trans-4,4-difluorocyclopentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • (1S,2S)-4,4-Difluorocyclopentane-1,2-diol
    • (1S,2S)-rel-4,4-Difluorocyclopentane-1,2-diol
    • CID 105427954
    • rel-(1R,2R)-4,4-difluorocyclopentane-1,2-diol
    • 1,2-Cyclopentanediol, 4,4-difluoro-, (1R,2R)-rel-
    • trans-4,4-difluorocyclopentane-1,2-diol
    • MDL: MFCD26516107
    • Inchi: 1S/C5H8F2O2/c6-5(7)1-3(8)4(9)2-5/h3-4,8-9H,1-2H2/t3-,4-/m0/s1
    • InChI Key: RQJNPJXCMOLSSC-IMJSIDKUSA-N
    • SMILES: FC1(C[C@@H]([C@H](C1)O)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 104
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 172.9±40.0 °C(Predicted)
  • pka: 12.89±0.60(Predicted)

trans-4,4-difluorocyclopentane-1,2-diol Pricemore >>

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